Cas no 1354004-41-3 ((S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide)
(S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-cyclopropyl-n-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide
- (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-(thiazol-2-yl)ethyl)propanamide
- AM95981
- (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-ylethyl)propanamide
- (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide
-
- Inchi: 1S/C11H15N3O2S/c1-7(12)11(16)14(8-2-3-8)6-9(15)10-13-4-5-17-10/h4-5,7-8H,2-3,6,12H2,1H3/t7-/m0/s1
- InChI Key: IGUUAAVMWVODLI-ZETCQYMHSA-N
- SMILES: S1C=CN=C1C(CN(C([C@H](C)N)=O)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 320
- Topological Polar Surface Area: 105
(S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087256-500mg |
S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide |
1354004-41-3 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM498460-1g |
(S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-(thiazol-2-yl)ethyl)propanamide |
1354004-41-3 | 97% | 1g |
$1378 | 2022-09-29 |
(S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide
Introduction to (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide (CAS No. 1354004-41-3)
The compound (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide, identified by its CAS number 1354004-41-3, is a meticulously designed molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural uniqueness of this molecule, particularly its chiral center and the presence of a thiazole ring, contributes to its potential as a lead compound in the discovery of novel therapeutic agents.
The stereochemistry of the compound, specifically the (S) configuration at the chiral center, plays a crucial role in determining its biological efficacy. In modern drug discovery, the importance of enantioselectivity cannot be overstated. The (S)-configuration often confers enhanced binding affinity and selectivity to biological targets, which is a critical factor in minimizing side effects and improving overall therapeutic outcomes. This aspect makes (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide an attractive candidate for further investigation.
The molecular framework of this compound incorporates several key functional groups that are known to interact favorably with biological systems. The presence of an amide group, a cyclopropyl ring, and a thiazole moiety contributes to its complex interactions with enzymes and receptors. Recent studies have highlighted the role of thiazole derivatives in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of a thiazole ring in (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide suggests potential therapeutic benefits in these areas.
In the realm of drug design, the propionamide group serves as a versatile scaffold that can be modified to enhance pharmacokinetic properties and target specificity. The cyclopropyl group, while small, introduces steric hindrance that can influence binding interactions at the molecular level. These structural features collectively contribute to the compound's unique profile and make it a valuable asset in medicinal chemistry libraries.
Current research in medicinal chemistry emphasizes the development of molecules that can modulate biological pathways with high precision. The thiazole ring in (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide is particularly noteworthy, as it has been implicated in various biological processes. For instance, thiazole derivatives have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. This suggests that further exploration of this compound could yield insights into novel therapeutic strategies for these conditions.
Computational studies have also played a pivotal role in understanding the potential of this compound. Molecular modeling techniques have been employed to predict how (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding experimental efforts towards optimizing its pharmacological properties. Such integrative approaches are becoming increasingly essential in modern drug discovery pipelines.
Experimental validation of computational predictions has been crucial in assessing the potential of this compound. In vitro assays have been conducted to evaluate its interaction with relevant enzymes and receptors. Preliminary results indicate that (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide exhibits promising activity against certain targets, warranting further investigation into its mechanism of action and therapeutic potential.
The development of novel therapeutics often involves iterative optimization processes to enhance efficacy while minimizing adverse effects. The structural features of (S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide provide numerous opportunities for such modifications. By leveraging advanced synthetic methodologies, chemists can explore analogs that retain desirable biological activities while improving pharmacokinetic profiles.
In conclusion, (S)-2-Amino-N-cyclopropyl-N-(2 oxo - 1 H - thiazol - 5 - yl) - ethyl] - propionamide (CAS No. 1354004 - 41 - 3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
1354004-41-3 ((S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)